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Compound of Interest

Compound Name: 2-(2-Furyl)azepane hydrochloride

CAS No.: 1269053-71-5

Cat. No.: B3095792

Get Quote

Compound Class: Saturated N-Heterocycle / Furan Derivative Primary Application: Medicinal

Chemistry Building Block (CNS Active Scaffolds)

Part 1: Chemical Identity & Core Data
This compound is a specific bicyclic-equivalent scaffold where a seven-membered azepane

ring is substituted at the alpha-position with a furan moiety. It is primarily encountered as a

hydrochloride salt to ensure stability and solubility.
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Parameter Detail

Systematic Name 2-(Furan-2-yl)azepane hydrochloride

Free Base Name 2-(Furan-2-yl)azepane

CAS Number
1269053-71-5 (HCl Salt) / 383129-07-5 (Free

Base var.)[1][2]

PubChem CID 4714989 (Free Base)

ChemSpider ID 3860415 (Free Base - Derived)

Molecular Formula C₁₀H₁₅NO · HCl

Molecular Weight 201.69 g/mol (Salt) / 165.23 g/mol (Base)

SMILES Cl.c1cc(oc1)C2CCCCCN2

Appearance Off-white to pale beige solid (hygroscopic)

Part 2: Synthesis & Production Protocols
The synthesis of 2-substituted azepanes is synthetically challenging due to the entropic

difficulty of closing seven-membered rings or the regioselectivity required in ring expansion.

Two primary routes are recognized: the Classical Ring Expansion (Beckmann) and the Modern

Dearomative Expansion.

Protocol A: The "Beckmann" Ring Expansion Route
(Recommended)
This route is favored for its scalability and use of accessible precursors. It relies on the

conversion of a six-membered ketone to a seven-membered lactam, followed by reduction.

Step-by-Step Methodology
Precursor Synthesis (Alpha-Arylation)

Reagents: Cyclohexanone, 2-Bromofuran, Pd(OAc)₂, BINAP, NaOtBu.

Conditions: Toluene, 100°C, 12h.
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Mechanism: Palladium-catalyzed

-arylation of the ketone enolate introduces the furan ring.

Checkpoint: Monitor disappearance of 2-bromofuran via TLC (Hexane/EtOAc 9:1).

Oxime Formation

Reagents: 2-(2-Furyl)cyclohexanone, Hydroxylamine hydrochloride (NH₂OH·HCl), Sodium

Acetate.

Conditions: Ethanol/Water, Reflux, 2h.

Outcome: Quantitative conversion to the corresponding oxime.

Beckmann Rearrangement

Reagents: Oxime intermediate, Cyanuric Chloride (or Polyphosphoric Acid).

Conditions: DMF, 25°C -> 80°C.

Mechanism: The nitrogen inserts into the C-C bond anti to the hydroxyl group. Note:

Regioselectivity is governed by the migration of the more substituted carbon, typically

yielding 7-(2-furyl)azepan-2-one.

Lactam Reduction

Reagents: Lithium Aluminum Hydride (LiAlH₄) (2.5 eq).

Conditions: Dry THF, Reflux, 4h.

Safety: Quench carefully with Fieser method (Water/15% NaOH/Water).

Product: 2-(2-Furyl)azepane (Free Base).

Salt Formation

Protocol: Dissolve free base in diethyl ether. Add 2M HCl in ether dropwise at 0°C. Filter

the precipitate and dry under high vacuum.
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Protocol B: Modern Photochemical Expansion
(Reference Only)
A recent method involves the photochemical dearomative ring expansion of nitroarenes. While

elegant, this requires specialized photochemical reactors and is less common for bulk

preparation of this specific furan derivative.

Synthesis Workflow Diagram
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Figure 1: Step-wise synthetic pathway transforming a 6-membered carbocycle into the 7-

membered 2-(2-furyl)azepane heterocycle.[2][3]

Part 3: Applications & Pharmacological Context
The 2-(2-furyl)azepane scaffold is a privileged structure in medicinal chemistry, often exploring

the "homologation" of piperidine-based drugs.

NMDA Receptor Antagonism
Azepane derivatives are frequently investigated as channel blockers for the N-methyl-D-

aspartate (NMDA) receptor. The 7-membered ring provides a slightly larger hydrophobic

volume compared to piperidines, potentially altering binding affinity in the channel pore. The

furan ring acts as a bioisostere for phenyl groups, offering different metabolic stability and

electron density.

Opioid Analgesic Research
This compound is structurally related to Fentanyl Azepane (a homolog where the piperidine is

expanded). Researchers use 2-(2-furyl)azepane as a core intermediate to synthesize furan-

analogs of fentanyl, aiming to dissociate analgesic potency from respiratory depression.

Molecular Scaffolding
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Conformational Space: The azepane ring is more flexible than piperidine, allowing the

attached furan ring to adopt unique vectors in a binding pocket.

Lipophilicity: The furan oxygen lowers the LogP compared to a phenyl ring, improving water

solubility—a critical parameter for CNS drug absorbability.

Part 4: Safety & Handling
Signal Word: WARNING

Hazard Class Statement Precaution

Acute Toxicity (Oral) H302: Harmful if swallowed. Do not eat/drink in lab.

Skin Irritation H315: Causes skin irritation. Wear nitrile gloves.

Eye Irritation
H319: Causes serious eye

irritation.
Use safety goggles.

Furan Toxicity Potential Metabolic Activation

Furan rings can be

metabolized to reactive enals.

Handle in a fume hood.

Storage: Store at -20°C. Hygroscopic; keep under inert atmosphere (Argon/Nitrogen).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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